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Compound of Interest

Compound Name: AVE 0991

Cat. No.: B1667686 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and procedural guidance

for the safe disposal of AVE 0991, a nonpeptide agonist of the Angiotensin-(1-7) receptor.

Core Safety and Handling Principles
While specific disposal instructions for AVE 0991 are not extensively documented in publicly

available safety data sheets, general principles of chemical waste management should be

strictly followed. AVE 0991 is a synthetic organic compound, and as such, requires careful

handling to minimize exposure and prevent environmental contamination.[1][2]

Key Handling Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling AVE 0991.

Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation

of any dust or aerosols.

Spill Management: In the event of a spill, use appropriate absorbent materials to contain the

substance. The spill area should then be decontaminated as per your institution's standard

operating procedures for chemical spills.
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Quantitative Data Summary
The following table summarizes key quantitative data for AVE 0991, which can be useful for

assessing its properties and potential interactions.

Property Value Reference

IC50

21 nM (for binding to bovine

aortic endothelial cell

membranes)

[3][4][5]

Purity 99.91% [3]

Molecular Weight 580.73 g/mol [6]

Solubility
Soluble in alkaline water

solutions, DMSO, or ethanol
[6]

Step-by-Step Disposal Protocol
The proper disposal of AVE 0991, like any other laboratory chemical, is governed by local,

state, and federal regulations. The following is a general procedural workflow for the disposal of

AVE 0991.

It is imperative to consult your institution's Environmental Health and Safety (EHS) office for

specific guidance and to ensure full compliance with all applicable regulations.

Waste Identification and Segregation:

Solid Waste: Unused or expired AVE 0991 powder should be collected in a clearly labeled,

sealed container designated for chemical waste. Do not mix with other incompatible waste

streams.

Liquid Waste: Solutions containing AVE 0991 (e.g., in DMSO or other solvents) should be

collected in a separate, labeled, and sealed waste container. The solvent composition

must be clearly indicated on the label.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1667686?utm_src=pdf-body
https://www.medchemexpress.com/AVE-0991.html
https://pubmed.ncbi.nlm.nih.gov/12468568/
https://www.medchemexpress.com/AVE-0991-sodium-salt.html
https://www.medchemexpress.com/AVE-0991.html
https://www.frontiersin.org/journals/aging-neuroscience/articles/10.3389/fnagi.2021.624387/full
https://www.frontiersin.org/journals/aging-neuroscience/articles/10.3389/fnagi.2021.624387/full
https://www.benchchem.com/product/b1667686?utm_src=pdf-body
https://www.benchchem.com/product/b1667686?utm_src=pdf-body
https://www.benchchem.com/product/b1667686?utm_src=pdf-body
https://www.benchchem.com/product/b1667686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated Materials: Any materials that have come into contact with AVE 0991, such

as pipette tips, gloves, and weighing paper, should be considered contaminated and

disposed of in a designated solid chemical waste container.

Waste Container Labeling:

All waste containers must be clearly labeled with the full chemical name ("AVE 0991"), the

primary hazard(s) (e.g., "Caution: Research Chemical, Handle with Care"), and the

approximate quantity of the waste.

Storage of Chemical Waste:

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure that the storage area is well-ventilated and that incompatible waste types are

segregated.

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the chemical waste.

Provide the EHS office with a complete inventory of the waste, including the chemical

name, quantity, and any associated hazards.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of AVE 0991.
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Caption: Logical workflow for the proper disposal of AVE 0991.

By adhering to these guidelines and consulting with your institutional safety professionals, you

can ensure the safe and compliant disposal of AVE 0991, thereby protecting yourself, your

colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. AVE 0991 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

2. AVE 0991 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

3. medchemexpress.com [medchemexpress.com]

4. AVE 0991, a nonpeptide mimic of the effects of angiotensin-(1-7) on the endothelium -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. medchemexpress.com [medchemexpress.com]

6. Frontiers | The Non-peptide Angiotensin-(1–7) Mimic AVE 0991 Attenuates Delayed
Neurocognitive Recovery After Laparotomy by Reducing Neuroinflammation and Restoring
Blood-Brain Barrier Integrity in Aged Rats [frontiersin.org]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of AVE 0991].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667686#ave-0991-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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